Cas no 61884-84-2 ([1,2,4]Triazino[4,3-b]indazole-3-carboxylic acid, 4-amino-, methyl ester)

• Product Name: [1,2,4]Triazino[4,3-b]indazole-3-carboxylic acid, 4-amino-, methyl ester
• CAS No: 61884-84-2
• MF: C₁₁H₉N₅O₂
• MW: 243.221461057663
• CID: 1631710
• Update Time: 2024-09-11

[1,2,4]Triazino[4,3-b]indazole-3-carboxylic acid, 4-amino-, methyl ester Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazino[4,3-b]indazole-3-carboxylic acid, 4-amino-, methyl ester

• Inchi： 1S/C11H9N5O2/c1-18-11(17)8-9(12)16-10(14-13-8)6-4-2-3-5-7(6)15-16/h2-5H,12H2,1H3
• InChI Key： RRSAZKPDDPILIK-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2)=C2N=NC(C(OC)=O)=C(N)N12

Computed Properties

• Exact Mass: 243.07577

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• Melting Point: 240-242 °C(Solv: acetic acid (64-19-7))
• Boiling Point: 261.1±50.0 °C(Predicted)
• PSA: 95.4
• pka: 0.95±0.40(Predicted)